Cas no 88561-96-0 (1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester)
88561-96-0 structure
Product Name:1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester
CAS No:88561-96-0
MF:C15H19ClN2O3
MW:310.775963068008
CID:628625
PubChem ID:71318763
Update Time:2025-04-19
1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester
- 2-butoxyethyl 2-(5-chloro-2H-indazol-3-yl)acetate
- 2-Butoxyethyl (5-chloro-2H-indazol-3-yl)acetate
- 88561-96-0
- DTXSID20748831
-
- Inchi: 1S/C15H19ClN2O3/c1-2-3-6-20-7-8-21-15(19)10-14-12-9-11(16)4-5-13(12)17-18-14/h4-5,9H,2-3,6-8,10H2,1H3,(H,17,18)
- InChI Key: DGPVLDKMAXMONM-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=C(CC(=O)OCCOCCCC)NN=2
Computed Properties
- Exact Mass: 310.1084202g/mol
- Monoisotopic Mass: 310.1084202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 64.2Ų
1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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